Cas no 886504-28-5 (N-(piperidin-3-ylmethyl)methanesulfonamide)

• Product Name: N-(piperidin-3-ylmethyl)methanesulfonamide
• CAS No: 886504-28-5
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• CID: 3148044
• PubChem ID: 4343050
• Update Time: 2025-06-13

N-(piperidin-3-ylmethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(piperidin-3-ylmethyl)methanesulfonamide
• DB-143732
• AKOS022478048
• CS-0248170
• 839-752-7
• AB01007438-01
• 886504-28-5
• N-(3-piperidinylmethyl)methanesulfonamide
• Z285141550
• N-[(piperidin-3-yl)methyl]methanesulfonamide
• LKB50428
• EN300-39289
• AKOS000157782
• SCHEMBL1358284

• Inchi： 1S/C7H16N2O2S/c1-12(10,11)9-6-7-3-2-4-8-5-7/h7-9H,2-6H2,1H3
• InChI Key： ITCJEUVIMIGZIY-UHFFFAOYSA-N
• SMILES： S(C)(NCC1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 192.09324893Da
• Monoisotopic Mass: 192.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 314.5±34.0 °C at 760 mmHg
• Flash Point: 144.0±25.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(piperidin-3-ylmethyl)methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(piperidin-3-ylmethyl)methanesulfonamide

N-(Piperidin-3-ylmethyl)Methanesulfonamide: A Comprehensive Overview

N-(Piperidin-3-ylmethyl)methanesulfonamide, with the CAS number 886504-28-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a methanesulfonamide functional group. These characteristics contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The chemical structure of N-(Piperidin-3-ylmethyl)methanesulfonamide is defined by the presence of a piperidine ring attached to a methanesulfonamide group via a methyl linker. The piperidine ring, a six-membered heterocyclic compound, is known for its ability to modulate various biological processes. The methanesulfonamide group, on the other hand, is often associated with compounds that exhibit potent pharmacological activities, such as anti-inflammatory and analgesic properties.

Recent research has highlighted the potential of N-(Piperidin-3-ylmethyl)methanesulfonamide in various therapeutic areas. For instance, studies have shown that this compound can act as a selective inhibitor of specific enzymes involved in inflammatory pathways. This property makes it a promising candidate for the development of new anti-inflammatory drugs. Additionally, its ability to cross the blood-brain barrier has led to investigations into its potential use in neurodegenerative diseases.

In the context of drug discovery, N-(Piperidin-3-ylmethyl)methanesulfonamide has been evaluated for its pharmacokinetic and pharmacodynamic properties. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings suggest that it could be developed into an effective oral medication with minimal side effects.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy. In this regard, N-(Piperidin-3-ylmethyl)methanesulfonamide has shown promising results in preclinical toxicity studies. Animal models have indicated that it has a wide therapeutic window and low toxicity, making it a viable candidate for further clinical trials.

The potential applications of N-(Piperidin-3-ylmethyl)methanesulfonamide extend beyond anti-inflammatory and neurodegenerative diseases. Recent studies have also explored its role in cancer therapy. Research has shown that this compound can inhibit the growth of certain cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings open up new avenues for its use as an adjunct therapy in cancer treatment.

Furthermore, the synthetic accessibility of N-(Piperidin-3-ylmethyl)methanesulfonamide is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized using well-established chemical methods, making it relatively easy to produce on a large scale. This ease of synthesis also facilitates the development of structural analogs, which can be optimized for improved potency and selectivity.

In conclusion, N-(Piperidin-3-ylmethyl)methanesulfonamide (CAS No. 886504-28-5) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure, favorable pharmacological properties, and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for a range of conditions.